Cas no 61619-69-0 (1H-Pyrazole-4-carboxaldehyde, 1-(4-fluorophenyl)-3-(5-nitro-2-furanyl)-)

• Product name: 1H-Pyrazole-4-carboxaldehyde, 1-(4-fluorophenyl)-3-(5-nitro-2-furanyl)-
• CAS No: 61619-69-0
• MF: C₁₄H₈FN₃O₄
• MW: 301.229426383972
• CID: 472691
• PubChem ID: 20325976

1H-Pyrazole-4-carboxaldehyde, 1-(4-fluorophenyl)-3-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1-(4-fluorophenyl)-3-(5-nitro-2-furanyl)-
• 1-(4-fluorophenyl)-3-(5-nitrofuran-2-yl)pyrazole-4-carbaldehyde
• 61619-69-0
• DTXSID00605377
• SCHEMBL11607838
• 1-(4-Fluorophenyl)-3-(5-nitrofuran-2-yl)-1H-pyrazole-4-carbaldehyde

• Inchi： InChI=1S/C14H8FN3O4/c15-10-1-3-11(4-2-10)17-7-9(8-19)14(16-17)12-5-6-13(22-12)18(20)21/h1-8H
• InChI Key： VWFMPWLOKWDVPA-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1N2C=C(C(=N2)C3=CC=C(O3)[N+](=O)[O-])C=O)F

Computed Properties

• Exact Mass: 301.04994
• Monoisotopic Mass: 301.04988391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• PSA: 91.17